![molecular formula C19H15ClN4OS B2602596 (2E)-N-(5-chloro-2-methoxyanilino)-4-(4-methylphenyl)-1,3-thiazole-2-carboximidoyl cyanide CAS No. 477287-48-2](/img/structure/B2602596.png)
(2E)-N-(5-chloro-2-methoxyanilino)-4-(4-methylphenyl)-1,3-thiazole-2-carboximidoyl cyanide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the synthesis of 5-chloro-2-methoxy-N-(4-sulphamoylphenyl) benzamide derivatives involved the use of aniline, triethylamine, ethylchloroformate, and dichloromethane at room temperature for 3 hours, followed by the addition of chlorosulphonic acid and the appropriate amine .
Molecular Structure Analysis
The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The compound also contains a chloro group, a methoxy group, and an anilino group, which are attached to different carbon atoms in the molecule.
Scientific Research Applications
Heterocyclic Compound Synthesis
The synthesis and characterization of novel heterocyclic compounds derived from related chemical structures have been a significant area of research. These compounds exhibit potential as anti-inflammatory and analgesic agents. For instance, Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines from similar structures, demonstrating promising COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Sensor Development
Compounds related to the given chemical structure have been utilized in sensor technology. Elsafy, Al-Easa, and Hijji (2018) developed substituted 2-aminobenzothiazoles salicylidenes that efficiently detect cyanide in aqueous media. These sensors demonstrate a change in color and absorption wavelengths upon cyanide detection, highlighting their potential in environmental monitoring and safety applications (Elsafy, Al-Easa, & Hijji, 2018).
Chemical Structure Analysis
The analysis and characterization of similar chemical structures have been a focus to understand their properties better. For example, Inkaya et al. (2012) conducted a comprehensive study on a closely related compound, involving X-ray diffraction, spectroscopic characterization, and theoretical computational methods. This research contributes to a deeper understanding of such compounds' molecular geometry and properties (Inkaya et al., 2012).
Novel Synthetic Routes
Exploring new synthetic routes for related compounds has been another area of research interest. Bohle and Perepichka (2009) investigated a novel synthetic route to produce 3-oxo-4-amino-1,2,3-oxadiazole from benzyl cyanide, contributing to the field of organic synthesis and potentially offering new pathways for creating similar compounds (Bohle & Perepichka, 2009).
Safety and Hazards
The safety and hazards associated with this compound are not specified in the available literature. As a research chemical, it is not intended for human or veterinary use.
Future Directions
The future directions for research on this compound could include further investigation of its synthesis, chemical reactions, and potential biological activities. Given the anti-proliferative activity observed in similar compounds , this compound could be of interest in the development of new anticancer agents.
Properties
IUPAC Name |
(2E)-N-(5-chloro-2-methoxyanilino)-4-(4-methylphenyl)-1,3-thiazole-2-carboximidoyl cyanide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN4OS/c1-12-3-5-13(6-4-12)17-11-26-19(22-17)16(10-21)24-23-15-9-14(20)7-8-18(15)25-2/h3-9,11,23H,1-2H3/b24-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQQFWQRZFSXDBQ-LFVJCYFKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)C(=NNC3=C(C=CC(=C3)Cl)OC)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)/C(=N/NC3=C(C=CC(=C3)Cl)OC)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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